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Compound of Interest

Compound Name: 3-Cyanobenzoic acid

Cat. No.: B045426 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, spectral data,

and synthetic methodologies of 3-Carboxybenzonitrile. The information is curated for

researchers, scientists, and professionals in the field of drug development and chemical

synthesis.

Core Properties
3-Carboxybenzonitrile, also known as 3-cyanobenzoic acid, is a substituted aromatic

compound containing both a carboxylic acid and a nitrile functional group.[1][2] This unique

structure makes it a valuable intermediate in the synthesis of a variety of organic molecules,

including pharmaceuticals and materials for organic electronics.[3]

Physicochemical Properties
The fundamental physicochemical properties of 3-Carboxybenzonitrile are summarized in the

table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b045426?utm_src=pdf-interest
https://www.benchchem.com/product/b045426?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/3-cyanobenzoic-acid-dic9520.html
https://pubchem.ncbi.nlm.nih.gov/compound/15875
https://www.chemicalbook.com/SpectrumEN_1877-72-1_13CNMR.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045426?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

IUPAC Name 3-Cyanobenzoic acid [2]

Synonyms
3-Carboxybenzonitrile, m-

Cyanobenzoic acid
[1][2][3]

CAS Number 1877-72-1 [2][3]

Molecular Formula C₈H₅NO₂ [2][3]

Molecular Weight 147.13 g/mol [2][3]

Appearance White to off-white powder [1][3]

Melting Point 218-222 °C [3]

Boiling Point 267.22°C (rough estimate) [1]

Solubility
Slightly soluble in DMSO and

Methanol
[1]

pKa 3.60 (at 25℃) [1]

LogP 1.5 [2]

Safety and Handling
3-Carboxybenzonitrile is classified as a hazardous substance. It is harmful if swallowed or in

contact with skin and causes serious eye irritation. Appropriate personal protective equipment,

including gloves, eye protection, and a dust mask, should be used when handling this

compound.

Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335

(May cause respiratory irritation).[1]

Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapours/spray), P280

(Wear protective gloves/protective clothing/eye protection/face protection), P305+P351+P338

(IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing).
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Spectral Data
The following tables summarize the key spectral data for 3-Carboxybenzonitrile.

NMR Spectroscopy
¹H NMR (400 MHz, DMSO-d₆)[1]

Chemical Shift
(ppm)

Multiplicity Integration Assignment

13.7 (approx.) br s 1H -COOH

8.35 t 1H Ar-H

8.25 d 1H Ar-H

8.05 d 1H Ar-H

7.80 t 1H Ar-H

¹³C NMR (DMSO-d₆)[1]

Chemical Shift (ppm) Assignment

165.7 -COOH

136.5 Ar-C

133.9 Ar-C

132.8 Ar-C

130.4 Ar-C

118.2 -CN

112.7 Ar-C

Infrared (IR) Spectroscopy
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The IR spectrum of 3-Carboxybenzonitrile is characterized by the following key absorption

bands.[1][4]

Wavenumber (cm⁻¹) Functional Group

~3000 (broad) O-H stretch (Carboxylic acid)

~2230 C≡N stretch (Nitrile)

~1700 C=O stretch (Carboxylic acid)

Mass Spectrometry
The electron ionization mass spectrum of 3-Carboxybenzonitrile shows a molecular ion peak at

m/z 147.[5][6] Key fragmentation peaks are observed at m/z 130 (loss of OH) and 102 (loss of

COOH).[6]

m/z Relative Intensity Assignment

147 High [M]⁺

130 High [M-OH]⁺

102 Medium [M-COOH]⁺

Experimental Protocols
Synthesis of 3-Carboxybenzonitrile
Several synthetic routes to 3-Carboxybenzonitrile have been reported. A common method

involves the oxidation of 3-methylbenzonitrile. Another approach is the Sandmeyer reaction

starting from 3-aminobenzoic acid.[7] A detailed protocol for the synthesis via hydrolysis of 1,3-

dicyanobenzene is provided below.

Reaction: Selective hydrolysis of 1,3-dicyanobenzene.

Reagents and Materials:

1,3-Dicyanobenzene
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Sodium hydroxide (NaOH)

Methanol (MeOH)

Water (H₂O)

Hydrochloric acid (HCl, for acidification)

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Standard glassware for workup and purification

Procedure:

To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add 1,3-

dicyanobenzene.

Add a solution of sodium hydroxide in a mixture of methanol and water.

Heat the reaction mixture to reflux and maintain for a specified period, monitoring the

reaction progress by a suitable technique (e.g., TLC or HPLC).

After completion, cool the reaction mixture to room temperature.

Remove the methanol under reduced pressure.

Acidify the aqueous residue with hydrochloric acid to precipitate the product.

Collect the solid product by filtration, wash with cold water, and dry.

Recrystallize the crude product from a suitable solvent (e.g., ethanol/water) to obtain pure 3-

Carboxybenzonitrile.
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Note: The reaction conditions, including the concentration of NaOH, the ratio of methanol to

water, and the reaction time, need to be carefully controlled to favor the mono-hydrolysis of the

dinitrile.

Applications and Biological Interactions
3-Carboxybenzonitrile is a key intermediate in the synthesis of various pharmaceuticals and

agrochemicals.[1] It is also utilized in the preparation of coordination polymers and other

advanced materials.

While not a classical signaling molecule, one study has investigated the biological effects of 3-

Carboxybenzonitrile on maize seedlings. The study revealed an inhibitory effect on initial

growth, which was linked to alterations in the activities of antioxidant enzymes such as

peroxidase, catalase, and superoxide dismutase, and an increase in reactive oxygen species

(ROS) content.[8]

Logical Relationship of 3-Carboxybenzonitrile's Effect
on Maize Seedlings

Effect of 3-Carboxybenzonitrile on Maize Seedlings

3-Carboxybenzonitrile

Antioxidant Enzyme Activities

Alters

ROS Content

Increases

Maize Seedling Growth

Impacts Inhibits
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Click to download full resolution via product page

Caption: Logical flow of 3-Carboxybenzonitrile's impact on maize seedlings.

Experimental Workflow for Investigating Enzyme
Inhibition
The following diagram outlines a general workflow for studying the inhibitory effect of a

compound like 3-Carboxybenzonitrile on enzyme activity.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b045426?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045426?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Enzyme Inhibition Assay

Preparation

Assay

Data Analysis

Enzyme Solution

Incubation
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Calculate Inhibition
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Caption: General workflow for an enzyme inhibition experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b045426?utm_src=pdf-custom-synthesis
https://wap.guidechem.com/encyclopedia/3-cyanobenzoic-acid-dic9520.html
https://pubchem.ncbi.nlm.nih.gov/compound/15875
https://www.chemicalbook.com/SpectrumEN_1877-72-1_13CNMR.htm
https://m.chemicalbook.com/SpectrumEN_1877-72-1_IR1.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1877721&Units=SI&Mask=2FF
https://pubchem.ncbi.nlm.nih.gov/compound/1877-72-1
https://patents.google.com/patent/US6613930B2/en
https://patents.google.com/patent/US6613930B2/en
https://www.researchgate.net/figure/Effects-of-3-cyanobenzoic-acid-on-antioxidant-enzyme-activities-and-ROS-content-of-maize_fig2_373430190
https://www.benchchem.com/product/b045426#3-carboxybenzonitrile-properties
https://www.benchchem.com/product/b045426#3-carboxybenzonitrile-properties
https://www.benchchem.com/product/b045426#3-carboxybenzonitrile-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b045426?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045426?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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